Cas no 61327-67-1 (pyrimidine, 2-(1-ethylpropyl)- (9ci))

• Product Name: pyrimidine, 2-(1-ethylpropyl)- (9ci)
• CAS No: 61327-67-1
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 954332
• PubChem ID: 12343991
• Update Time: 2025-04-19

pyrimidine, 2-(1-ethylpropyl)- (9ci) Chemical and Physical Properties

Names and Identifiers

• pyrimidine, 2-(1-ethylpropyl)- (9ci)
• 2-(Pentan-3-yl)pyrimidine
• 61327-67-1
• SCHEMBL12464828

• Inchi： 1S/C9H14N2/c1-3-8(4-2)9-10-6-5-7-11-9/h5-8H,3-4H2,1-2H3
• InChI Key： BREIVKDLYHCPJZ-UHFFFAOYSA-N
• SMILES： N1C=CC=NC=1C(CC)CC

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8Ų